Cas no 89076-16-4 (Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester)

Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester structure
89076-16-4 structure
Product name:Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester
CAS No:89076-16-4
MF:C11H22OS
MW:202.356782436371
CID:613395
PubChem ID:20406840

Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester
    • S-tert-butyl 2-methylhexanethioate
    • SCHEMBL10957729
    • 89076-16-4
    • DTXSID30606897
    • Inchi: InChI=1S/C11H22OS/c1-6-7-8-9(2)10(12)13-11(3,4)5/h9H,6-8H2,1-5H3
    • InChI Key: PNUGBYYBXPNCKW-UHFFFAOYSA-N
    • SMILES: CCCCC(C)C(=O)SC(C)(C)C

Computed Properties

  • Exact Mass: 202.13913649g/mol
  • Monoisotopic Mass: 202.13913649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
  • XLogP3: 4.1

Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester Related Literature

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